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Application Notes
Hybrid Photon Counting Array Detectors (HMPADs) have revolutionized data collection at

synchrotron beamlines, offering high frame rates, no readout noise, and a high dynamic range.

[1][2] This guide provides practical insights into the integration of HMPADs, such as the

DECTRIS EIGER2 and PILATUS3 series, into a beamline environment for applications in

structural biology and drug discovery.

Key Advantages of HMPAD Detectors in Drug Discovery
The integration of HMPAD detectors offers significant advantages for drug discovery workflows,

particularly in macromolecular crystallography:

High-Throughput Screening (HTS): The high frame rates of HMPADs enable rapid and

efficient screening of large numbers of crystal samples, a crucial step in identifying potential

drug candidates.[3]

Serial Crystallography: HMPADs are essential for serial synchrotron crystallography (SSX), a

technique that allows for the determination of protein structures from microcrystals at room

temperature, minimizing radiation damage and providing insights into protein dynamics.[4][5]

[6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b120148?utm_src=pdf-interest
https://www.benchchem.com/product/b120148?utm_src=pdf-body
https://www.dectris.com/en/detectors/x-ray-detectors/eiger2/
https://media.dectris.com/UserManual_EIGER2_YcsGYmZ.pdf
https://www.benchchem.com/product/b120148?utm_src=pdf-body
https://www.benchchem.com/product/b120148?utm_src=pdf-body
https://www.benchchem.com/product/b120148?utm_src=pdf-body
https://www.benchchem.com/product/b120148?utm_src=pdf-body
https://www.diamond.ac.uk/Instruments/Mx/I03/I03-Manual/Eiger2-Detectors.html
https://www.benchchem.com/product/b120148?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10869752/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4107920/
https://www.esrf.fr/home/news/general/content-news/general/serial-crystallography-develops-by-leaps-and-bounds-at-the-esrf.html
https://experiments.springernature.com/articles/10.1007/978-1-4939-7000-1_10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Improved Data Quality: The absence of readout noise and dark current, combined with a

high dynamic range, results in superior data quality, which is critical for resolving complex

structures and identifying subtle conformational changes upon ligand binding.[1][2]

Efficient Data Handling: Modern HMPADs utilize the HDF5 file format, which is well-suited for

managing the large datasets generated during high-speed data collection.[2][3][8]

Hardware Integration Workflow
The physical integration of an HMPAD detector into a beamline requires careful planning and

execution. The following diagram illustrates the key steps involved:
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Figure 1: HMPAD Detector Hardware Integration Workflow.

Software and Data Management
Seamless integration of the HMPAD detector with the beamline control system is critical for

efficient operation. Most modern beamlines utilize the Experimental Physics and Industrial

Control System (EPICS). DECTRIS detectors, such as the EIGER2 and PILATUS3, can be

integrated into EPICS using the areaDetector framework.[9][10][11][12]

The ADEiger and ADPilatus drivers within areaDetector provide a standardized interface for

controlling the detector and acquiring data. These drivers communicate with the detector's

control unit via its SIMPLON REST API.[2][8][9][11][13]

The data acquisition and management workflow can be visualized as follows:
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Figure 2: HMPAD Software and Data Management Workflow.

Protocols
Protocol 1: Hardware Integration and Setup
This protocol outlines the key steps for the physical integration of a DECTRIS EIGER2 or

PILATUS3 detector into a synchrotron beamline.

1. Pre-installation Checks:

Mechanical Interface: Verify that the goniometer has the correct mounting interface for the

detector.

Space and Clearances: Ensure sufficient space for the detector, cabling, and cooling lines,

allowing for the full range of detector motion.
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Cooling System: Confirm that the beamline's cooling water supply meets the detector's

requirements for flow rate, pressure, and temperature.[10]

Network Infrastructure: Ensure that dedicated high-speed network connections are available

between the detector control unit and the beamline's data acquisition network.

2. Mechanical Installation:

Mounting: Securely mount the detector onto the goniometer following the manufacturer's

instructions.

Alignment: Carefully align the detector with the X-ray beam. This is a critical step to ensure

accurate data collection.

3. Cooling System Connection:

Connect the cooling lines to the detector. Use self-sealing connectors to prevent leaks. For

DECTRIS detectors, a dedicated thermal stabilization unit is often required.[10]

4. Electrical and Network Cabling:

Connect the power cables to the detector and the detector control unit.

Connect the network cables to the detector control unit. It is recommended to use a

dedicated subnet for the detector control network.

5. Power-up and Initial Checks:

Power on the detector and the detector control unit.

Verify network connectivity to the detector control unit.

Access the detector's web interface to check the system status and configure basic network

settings.[2]

Protocol 2: EPICS Integration using areaDetector
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This protocol describes the steps to integrate a DECTRIS EIGER2 or PILATUS3 detector into

an EPICS-based beamline control system.

1. Install areaDetector:

If not already present, install the areaDetector framework on the EPICS IOC (Input/Output

Controller).

2. Install Detector-Specific Driver:

Download and build the ADEiger or ADPilatus driver from the areaDetector GitHub

repository.[10]

3. Configure the IOC Startup Script:

In the IOC's startup script (st.cmd), load the necessary areaDetector databases and the

specific detector driver database.

Configure the detector's IP address and other relevant parameters in the startup script.

4. Start the IOC:

Start the EPICS IOC. The areaDetector driver will establish communication with the

detector's control unit.

5. Verify Communication:

Use EPICS tools like caget and caput to read and write to the detector's PVs (Process

Variables).

Use an areaDetector client, such as ImageJ, to view images acquired from the detector.

Protocol 3: Serial Synchrotron Crystallography (SSX)
Data Collection
This protocol provides a general workflow for performing a serial crystallography experiment

using an HMPAD detector.
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1. Sample Preparation:

Prepare a high-density slurry of microcrystals.

2. Sample Delivery:

Use a sample delivery system, such as a liquid jet injector or a fixed target system, to

introduce the crystal slurry into the X-ray beam.

3. Data Acquisition Setup:

Configure the HMPAD detector for high frame rate, shutterless data collection.

Set the exposure time to be short enough to outrun significant radiation damage.

Synchronize the sample delivery with the detector acquisition.

4. Data Collection:

Start the sample delivery and detector acquisition.

Collect a large number of diffraction "snapshots" from randomly oriented crystals.

5. Real-time Data Analysis:

Use a data processing pipeline, such as CrystFEL, to perform real-time hit-finding and

indexing of the diffraction images.[4][5]

6. Data Merging and Structure Determination:

Merge the indexed diffraction patterns to create a complete dataset.

Use standard crystallographic software to solve and refine the protein structure.

Quantitative Data
Table 1: HMPAD Detector Specifications Comparison
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Feature
DECTRIS EIGER2 X
Series[1][3][14]

DECTRIS PILATUS3 X
Series[13]

Pixel Size (µm) 75 x 75 172 x 172

Active Area (example) Up to 311.2 x 327.8 mm (16M) Up to 434.8 x 450.4 mm (6M)

Max Frame Rate (Hz) Up to 2,000 Up to 500

Count Rate (ph/s/pixel) > 10⁷ > 10⁷

Energy Range (keV) 4 - 40 (Si sensor) 3 - 30 (Si sensor)

Readout Noise None None

Dark Current None None

Data Format HDF5 TIFF, CBF

Table 2: Typical Data Acquisition Parameters for Serial Crystallography

Parameter Value

Detector Model DECTRIS EIGER2 XE 16M

Frame Rate (Hz) 560[3]

Exposure Time per Frame (ms) 1 - 10

Oscillation per Image (°) 0 (still snapshots)

X-ray Beam Size (µm) 1 - 10

Total Number of Images Collected > 100,000

Data Output Format HDF5

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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